Cas no 13350-45-3 (Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside)

• Product Name: Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside
• CAS No: 13350-45-3
• MF: C₁₅H₂₂O₉S
• MW: 378.394784450531
• MDL: MFCD00080807
• CID: 136777
• PubChem ID: 87558557
• Update Time: 2025-10-28

Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl1-thio-, 2,3,4,6-tetraacetate
• Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranoside
• METHYL-2,3,4,6-TETRA-O-ACETYL-1-THIO-BETA-D-GALACTOPYRANOSIDE
• -<small>D<
• A-D-thioglucopyranoside
• I14-38311
• M1682
• Methyl 2,3,4,6-tetra-O-acetyl-
• METHYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-THIOGLUCOPYRANOSIDE
• SureCN6764694
• -6-(methylthio)
• (2R,3R,4S,5R,6S)
• -2-(Acetoxymethyl)
• tetrahydro-2H-pyran-3,4,5-triyl triacetate
• Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-βmethyl 2,3,4,6-tetra-O-acetyl-B-D-*thioglucopyran
• METHYL 2,3,4,6-TETRA-O-ACETYL-B-D-*THIOG LUCOPYRANOS
• Methyl2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• methyl 2,3,4,6-tetra-o-acetyl-β-d-thioglucopyranoside
• Methyl2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranoside
• [(2R,3R,4S,5R,6R)-3,4,5-Triacetyloxy-6-methylsulfanyloxan-2-yl]methyl acetate
• Methyl 2,3,4,6-tetra-O-acetyl- beta -D-thioglucopyranoside
• 13350-45-3
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-(METHYLSULFANYL)OXAN-2-YL]METHYL ACETATE
• CS-0206412
• AKOS015911830
• AS-74420
• T71723
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-methylsulfanyloxan-2-yl]methyl acetate
• MFCD00080807
• DTXSID60457435
• A-D-glucopyranoside
• Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(methylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• SCHEMBL6764694
• STL507315
• XWFUCHLBRWBKGN-QMIVOQANSA-N
• Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside

• MDL： MFCD00080807
• Inchi： 1S/C15H22O9S/c1-7(16)20-6-11-12(21-8(2)17)13(22-9(3)18)14(23-10(4)19)15(24-11)25-5/h11-15H,6H2,1-5H3/t11-,12-,13+,14-,15+/m1/s1
• InChI Key： XWFUCHLBRWBKGN-QMIVOQANSA-N
• SMILES： S(C)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 378.09845345g/mol
• Monoisotopic Mass: 378.09845345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Not determined
• Density: 1.29
• Melting Point: 91 °C
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.502
• PSA: 139.73000
• LogP: 0.43250
• Solubility: Not determined

Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside Security Information

• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside

Comprehensive Overview of Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside (CAS No. 13350-45-3)

Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside (CAS No. 13350-45-3) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and glycoscience. This compound, often abbreviated as Methyl Tetra-O-acetyl-1-thio-β-d-glucopyranoside, serves as a critical intermediate in the preparation of thioglycosides, which are pivotal in glycosylation reactions. Its unique structure, featuring acetyl-protected hydroxyl groups and a thiomethyl aglycon, makes it a versatile building block for synthesizing complex glycoconjugates.

The growing interest in glycosylation techniques and carbohydrate chemistry has propelled the demand for high-purity intermediates like Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside. Researchers frequently search for "efficient glycosylation methods" or "thioglycoside applications," highlighting its relevance in modern synthetic strategies. This compound’s stability under acidic conditions and its role in stereoselective glycosidic bond formation align with current trends in green chemistry and sustainable synthesis.

From a structural perspective, the acetyl groups in Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside provide temporary protection for hydroxyl functionalities, enabling selective deprotection during multi-step syntheses. This feature is particularly valuable in designing glycopeptides and glycolipids, which are essential for studying cell-surface interactions and biomedical applications. The compound’s β-configuration ensures high stereochemical fidelity, a key consideration for researchers investigating "glycosidic linkage specificity."

In the context of drug discovery, Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside is often employed to develop glycosidase inhibitors and antiviral agents. Its compatibility with enzymatic glycosylation and chemical ligation methods has made it a staple in laboratories focusing on glycobiology. Recent publications exploring "carbohydrate-based therapeutics" frequently cite derivatives of this compound, underscoring its importance in addressing challenges like drug delivery and targeted therapy.

Quality control and analytical characterization of Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside involve advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent purity standards, a topic often queried as "analytical validation for carbohydrate derivatives." Suppliers and manufacturers emphasize batch-to-batch consistency, catering to industries requiring reproducible results for regulatory submissions.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in designing glycopolymer scaffolds for tissue engineering. The integration of sugar-based monomers into biodegradable polymers aligns with the surge in "bio-inspired materials" research. Such interdisciplinary uses highlight the adaptability of Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside across scientific domains.

In summary, Methyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-d-glucopyranoside (CAS No. 13350-45-3) remains indispensable for advancing glycoscience and related fields. Its structural precision, synthetic utility, and alignment with cutting-edge research trends ensure its continued prominence in both academic and industrial settings.